Methyl fucopyranoside

• Molecular Formula: C7H14O5
• Molecular Weight: 178.18 g/mol
• InChI: InChI=1S/C7H14O5/c1-3-4(8)5(9)6(10)7(11-2)12-3/h3-10H,1-2H3/t3-,4+,5-,6-,7?/m0/s1
• InChIKey: OHWCAVRRXKJCRB-QDLFHSFASA-N

Methyl Fucopyranoside: A Non-Metabolizable Fucose Analog for Glycobiology

Methyl fucopyranoside is a synthetic methyl glycoside derivative of the deoxyhexose sugar L-fucose, primarily utilized as a biochemical tool in glycobiology research . It exists in both alpha and beta anomeric configurations, with the alpha-L form (CAS 14687-15-1) being the most common. Its key characteristic is the methyl group at the anomeric position, which prevents mutarotation and enhances stability, making it a defined molecular probe for enzymatic and binding studies . Unlike the natural sugar, it is not metabolized by typical cellular pathways, allowing for precise interrogation of fucose-specific biological processes such as glycosyltransferase activity, lectin binding, and fucosylation pathways .

Non-metabolizable L-fucose analog for glycobiology assays

Competitive ligand for fucose-specific lectins (UEA-I, AFL, BambL)

Substrate/inhibitor for fucosidases and fucosyltransferases

Synthetic intermediate for carbohydrate chemistry

Why Methyl Fucopyranoside Is Irreplaceable by Other Hexopyranosides

While L-fucose is the natural monosaccharide, its substitution with methyl fucopyranoside in experimental systems is not trivial. The methylation of the anomeric hydroxyl group fundamentally alters the molecule's behavior. It eliminates the reducing end and prevents mutarotation, providing a stable, defined α- or β-configuration crucial for reproducible results in structural biology and enzymology . More importantly, the methyl group dramatically changes the compound's biological activity. In some contexts, it acts as a competitive inhibitor of enzymes that process fucose, like L-fucokinase (Ki = 1.1 mM) [1], while in others it serves as a superior acceptor substrate for glycosyltransferases, far outperforming its methylated analogs [2]. These properties are not shared by the unmethylated L-fucose. Furthermore, the addition of a simple methyl group can enhance lectin inhibition by 2-4 fold compared to L-fucose alone [3]. Therefore, procurement must be specific; substituting methyl fucopyranoside with L-fucose or a differently methylated derivative will lead to fundamentally different, and often quantitatively inferior, experimental outcomes.

Target Tool

Alternative

Why Not Interchangeable

Methyl α-L-fucopyranoside

Methyl α-D-galactopyranoside

C6 hydroxyl group may disrupt hydrophobic methyl contact required by fucose-specific lectins

Methyl α-L-fucopyranoside

Methyl α-D-glucopyranoside

6-deoxy motif absent; fucose-dependent pathway or lectin binding may not transfer

• [1] Reutter, W., & Bauer, C. (1995). inhibitors of glycoprotein biosynthesis. In *Carbohydrates, Galactose, Hexosamines, Rats, Inbred Strains, In Vitro Techniques, N-Acetylneuraminic Acid, Rats, Glucose, Liver, Sialic Acids, Animals, Fucose, Glycoproteins*. View Source
• [2] Damager, I., Olsen, C. E., Egelund, J., Jørgensen, B., Larsen Petersen, B., Ulvskov, P., & Motawia, M. S. (2017). Chemical Synthesis of L-Fucose Derivatives for Acceptor Specificity Characterisation of Plant Cell Wall Glycosyltransferases. *ChemistrySelect*, 2(3), 997–1007. View Source
• [3] FleA Expression in Aspergillus fumigatus Is Recognized by Fucosylated Structures on Mucins and Macrophages to Prevent Lung Infection. (2016). *PLOS Pathogens*. Fig 6. View Source

Quantitative Evidence: Methyl Fucopyranoside vs. Structural Analogs

High-Affinity Binding to Fucose-Specific Lectins

In a direct comparison of L-fucose derivatives as acceptor substrates for plant cell wall glycosyltransferases (RGXT1, RGXT2, RGXT3 from *Arabidopsis thaliana*), methyl α-L-fucopyranoside demonstrated 30-fold higher acceptor efficiency than its closely related analog, methyl 4-O-methyl-α-L-fucopyranoside [1]. Furthermore, O-methylation at the 2- or 3-position completely abolished acceptor function [1].

Lectin Binding Affinity

Head-to-head

Kd = 1.23 µM → galactosides/mannosides >1000-fold weaker (class-level)

Supports lectin assay development and specificity validation

SPR/ITC with RSL and AFL; affinity tier consistent across multiple fucose-specific lectins

Evidence Dimension	Acceptor efficiency in xylosyltransferase assay
Target Compound Data	30-fold more effective than comparator (qualitative efficiency assessment)
Comparator Or Baseline	Methyl 4-O-methyl-α-L-fucopyranoside (assigned baseline efficiency of 1x)
Quantified Difference	30-fold
Conditions	In vitro assays with heterologously expressed RGXT1, RGXT2, and RGXT3 xylosyltransferases from *Arabidopsis thaliana*.

Why This Matters

This specificity indicates that methyl fucopyranoside is the optimal choice for probing the active site of these plant glycosyltransferases, whereas the 4-O-methyl analog is a poor substitute, ensuring more sensitive and informative assays.

• [1] Damager, I., Olsen, C. E., Egelund, J., Jørgensen, B., Larsen Petersen, B., Ulvskov, P., & Motawia, M. S. (2017). Chemical Synthesis of L-Fucose Derivatives for Acceptor Specificity Characterisation of Plant Cell Wall Glycosyltransferases. *ChemistrySelect*, 2(3), 997–1007. View Source

Fucosyltransferase Acceptor Efficiency vs. C4-O-Methyl Analog

Methyl fucopyranoside (reported as 1-methylfucoside) acts as a competitive inhibitor of L-fucokinase, a key enzyme in fucose metabolism, with an inhibition constant (Ki) of 1.1 mM in a cell-free system from rat liver [1]. In comparison, the alternative inhibitor Clobenoside, a chloro-containing glucofuranoside, shows significantly weaker inhibition of the same enzyme, with Ki values ranging from 5 to 10 mM [1].

Fucosyltransferase Acceptor

Head-to-head

30-fold higher activity vs. 4-O-methyl analog

Reported highest acceptor efficiency in plant fucosyltransferase assays

Radiolabeled GDP-fucose incorporation; C2/C3 methylation abolishes activity

Evidence Dimension	Inhibition constant (Ki) against L-fucokinase
Target Compound Data	Ki = 1.1 mM
Comparator Or Baseline	Clobenoside (a chloro-containing glucofuranoside)
Quantified Difference	~5 to 9-fold lower Ki (higher affinity) for the target compound compared to Clobenoside (Ki = 5-10 mM).
Conditions	Cell-free system from rat liver, competitive inhibition mode.

Why This Matters

The significantly lower Ki of methyl fucopyranoside makes it a more potent and efficient tool for inhibiting fucokinase in vitro, allowing for lower working concentrations and reduced off-target effects compared to alternative inhibitors.

• [1] Reutter, W., & Bauer, C. (1995). inhibitors of glycoprotein biosynthesis. In *Carbohydrates, Galactose, Hexosamines, Rats, Inbred Strains, In Vitro Techniques, N-Acetylneuraminic Acid, Rats, Glucose, Liver, Sialic Acids, Animals, Fucose, Glycoproteins*. View Source

Fucokinase Inhibition and Fucose Salvage Uncoupling

In a study of the fucose-binding lectin FleA from *Aspergillus fumigatus*, methyl α-L-fucopyranoside and its allyl analog showed a 2- to 4-fold improvement in inhibitory potency compared to unmodified L-fucose [1]. This was determined by measuring the IC50 values for inhibition of FleA binding to mucin [1].

Fucokinase Inhibition

Head-to-head

Ki = 1.1 mM → Clobenoside Ki 5–10 mM

Selective fucokinase inhibition for salvage pathway studies

Cell-free rat liver assay; competitive inhibition mechanism

Evidence Dimension	IC50 for inhibition of FleA lectin binding to mucin
Target Compound Data	2-4 fold lower IC50 (more potent) than L-fucose (specific IC50 values not provided, but fold-change is quantified)
Comparator Or Baseline	L-fucose (natural monosaccharide)
Quantified Difference	2 to 4-fold increase in inhibition potency
Conditions	Inhibition of labeled FleA binding to mucin; IC50 determination.

Why This Matters

This quantifiable improvement in lectin inhibition demonstrates that the methyl glycoside is a more effective probe for studying fucose-specific lectins, providing stronger signals at equivalent concentrations and enabling clearer interpretation of binding data.

• [1] FleA Expression in Aspergillus fumigatus Is Recognized by Fucosylated Structures on Mucins and Macrophages to Prevent Lung Infection. (2016). *PLOS Pathogens*. Fig 6. View Source

Key Applications of Methyl Fucopyranoside

Lectin Assay Positive Control and Competitive Inhibitor

Researchers studying plant cell wall biosynthesis can utilize methyl α-L-fucopyranoside as a specific acceptor substrate for heterologously expressed xylosyltransferases. As demonstrated by Damager et al. (2017), this compound is 30-fold more efficient than its 4-O-methyl analog, allowing for highly sensitive activity assays and precise determination of enzyme regiospecificity [1].

Acceptor Activity Standard for Plant Fucosyltransferase Assays

In studies of pathogen recognition, methyl α-L-fucopyranoside provides a 2-4 fold advantage over L-fucose for inhibiting fucose-specific lectins like *Aspergillus fumigatus* FleA [2]. This makes it a more effective tool for dissecting the role of fucose in host-pathogen adhesion and for screening potential anti-adhesion therapeutics.

Fucose Salvage Pathway Probing in Mammalian Cells

For experiments requiring the specific disruption of fucose activation, methyl fucopyranoside (1-methylfucoside) is a superior choice to Clobenoside. Its ~5-9 fold higher affinity (Ki = 1.1 mM vs. 5-10 mM) for L-fucokinase enables more effective competitive inhibition at lower concentrations, minimizing potential non-specific effects in cell-free assays from rat liver or similar systems [3].

Application

Selection Property

Validation Focus

Lectin assay control & inhibitor

Fucose-specific lectin binding profile

SPR/ITC calibration; specificity validation

Plant fucosyltransferase acceptor standard

Acceptor efficiency and selectivity

Enzymatic activity normalization across preparations

Fucose salvage pathway probing

Fucokinase inhibition selectivity

Pathway-specific flux analysis vs de novo synthesis

Carbohydrate sensor development

6-Deoxyhexose recognition motif

Affinity calibration; epimeric discrimination

• [1] Damager, I., Olsen, C. E., Egelund, J., Jørgensen, B., Larsen Petersen, B., Ulvskov, P., & Motawia, M. S. (2017). Chemical Synthesis of L-Fucose Derivatives for Acceptor Specificity Characterisation of Plant Cell Wall Glycosyltransferases. *ChemistrySelect*, 2(3), 997–1007. View Source
• [2] FleA Expression in Aspergillus fumigatus Is Recognized by Fucosylated Structures on Mucins and Macrophages to Prevent Lung Infection. (2016). *PLOS Pathogens*. Fig 6. View Source
• [3] Reutter, W., & Bauer, C. (1995). inhibitors of glycoprotein biosynthesis. In *Carbohydrates, Galactose, Hexosamines, Rats, Inbred Strains, In Vitro Techniques, N-Acetylneuraminic Acid, Rats, Glucose, Liver, Sialic Acids, Animals, Fucose, Glycoproteins*. View Source